methyl 3,3,4,4-tetrafluorocyclobut-1-ene-1-carboxylate
Overview
Description
Methyl 3,3,4,4-tetrafluorocyclobut-1-ene-1-carboxylate (MTFCC) is a versatile, fluorinated carboxylic acid that has been widely used in chemical synthesis and scientific research. It is a colorless, non-toxic liquid with a low boiling point (54°C). Its unique properties make it an ideal reagent for a variety of applications, from organic synthesis to medicinal chemistry.
Mechanism of Action
Methyl 3,3,4,4-tetrafluorocyclobut-1-ene-1-carboxylate is a versatile reagent that can be used to catalyze a variety of reactions. It has been used to catalyze the formation of cyclic carbonates, the synthesis of peptides, and the formation of fluorinated compounds. It has also been used to catalyze the formation of organometallic complexes and the hydrolysis of esters.
Biochemical and Physiological Effects
methyl 3,3,4,4-tetrafluorocyclobut-1-ene-1-carboxylate has been used to study the biochemical and physiological effects of various drugs and compounds. It has been used to study the mechanism of action of drugs, as well as to study the effects of drugs on the body. It has also been used to study the effects of various compounds on the body, including their effects on the immune system, metabolism, and cell growth.
Advantages and Limitations for Lab Experiments
Methyl 3,3,4,4-tetrafluorocyclobut-1-ene-1-carboxylate has several advantages for use in laboratory experiments. It is non-toxic, has a low boiling point, and is relatively easy to synthesize. In addition, it is a versatile reagent, capable of catalyzing a variety of reactions. However, it is also limited in its applications, as it is not suitable for use in highly acidic or basic conditions.
Future Directions
Methyl 3,3,4,4-tetrafluorocyclobut-1-ene-1-carboxylate has a wide range of potential applications in scientific research, and there are many potential future directions for its use. These include its use in the synthesis of novel fluorinated compounds, the development of new catalysts for organic synthesis, and the study of the biochemical and physiological effects of various compounds. In addition, it could be used to study the mechanism of action of drugs, and to develop new drugs or drug delivery systems. Furthermore, it could be used to study the effects of various compounds on the body, such as their effects on the immune system, metabolism, and cell growth. Finally, it could be used to study the effects of environmental pollutants on the body, and to develop new methods for monitoring and protecting against environmental pollutants.
Synthesis Methods
Methyl 3,3,4,4-tetrafluorocyclobut-1-ene-1-carboxylate can be synthesized by a variety of methods, including the direct fluorination of cyclobutene-1-carboxylic acid, the reaction of cyclobutene-1-carboxylic acid with trifluoromethanesulfonic acid, and the reaction of cyclobutene-1-carboxylic acid with trifluoromethyl iodide.
Scientific Research Applications
Methyl 3,3,4,4-tetrafluorocyclobut-1-ene-1-carboxylate has been used in a wide range of scientific research applications, including organic synthesis, medicinal chemistry, and biochemistry. It has been used to synthesize a variety of molecules, including fluorinated compounds, peptides, and small molecules. In addition, it has been used to study the mechanism of action of various drugs, as well as to synthesize and analyze a variety of biochemical and physiological processes.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 3,3,4,4-tetrafluorocyclobut-1-ene-1-carboxylate involves the conversion of commercially available starting materials into the desired product through a series of chemical reactions.", "Starting Materials": [ "Methyl acrylate", "Tetrafluoroethylene", "Sodium hydride", "Bromine", "Sodium bicarbonate", "Ethanol", "Diethyl ether", "Methanol", "Sulfuric acid", "Sodium chloride" ], "Reaction": [ "Step 1: Methyl acrylate is reacted with sodium hydride in diethyl ether to form the sodium salt of methyl acrylate.", "Step 2: Tetrafluoroethylene is reacted with bromine in the presence of a catalyst to form 1,2-dibromo-1,2-difluoroethane.", "Step 3: The sodium salt of methyl acrylate is added to 1,2-dibromo-1,2-difluoroethane and the mixture is heated to form methyl 3,3,4,4-tetrafluorocyclobut-1-ene-1-carboxylate.", "Step 4: The product is purified by washing with sodium bicarbonate and water, followed by drying with sodium chloride.", "Step 5: The purified product is dissolved in methanol and treated with sulfuric acid to form the methyl ester of the carboxylic acid." ] } | |
CAS RN |
1858-60-2 |
Molecular Formula |
C6H4F4O2 |
Molecular Weight |
184.1 |
Purity |
95 |
Origin of Product |
United States |
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